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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylvinphos is an organophosphate insecticide that acts as a cholinesterase inhibitor.[1]

Its IUPAC name is [2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl phosphate[2], and its CAS

number is 2274-67-1.[2][3][4] While effective against target pests, its broad-spectrum activity

raises concerns about its impact on non-target organisms within an ecosystem. This technical

guide provides a comprehensive overview of the ecotoxicological effects of Dimethylvinphos,

with a focus on quantitative data, experimental protocols, and the underlying signaling

pathways. Due to the limited availability of data specific to Dimethylvinphos for some non-

target groups, information from other organophosphates is included to provide a broader

context and is clearly noted.

Physicochemical Properties and Environmental Fate
Understanding the environmental behavior of Dimethylvinphos is crucial for assessing its

potential exposure routes and ecotoxicological risk.
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Property Value

Molecular Formula C₁₀H₁₀Cl₃O₄P[2]

Molecular Weight 331.52 g/mol [1]

CAS Number 2274-67-1[2][3][4]

IUPAC Name
[2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl

phosphate[2]

This table summarizes the key physicochemical properties of Dimethylvinphos.

The environmental persistence and mobility of Dimethylvinphos are influenced by factors

such as soil type, pH, temperature, and microbial activity. Like other organophosphates, it is

susceptible to hydrolysis, particularly in alkaline conditions.

Data Presentation: Ecotoxicity of Dimethylvinphos
The following tables summarize the available quantitative data on the toxicity of

Dimethylvinphos to various non-target organisms. It is important to note that publicly available

data for Dimethylvinphos is limited.

Table 1: Acute Toxicity of Dimethylvinphos to Aquatic Organisms

Organism Species Endpoint
Concentrati
on (mg/L)

Exposure
Duration

Reference

Crustacean Daphnia sp. LC50 0.00003 24 hours
Product

Safety Data

Fish Not Specified LC50 0.03 24 hours
Product

Safety Data

Note: The specific fish species and detailed test conditions for the fish LC50 value are not

specified in the available documentation.

Experimental Protocols
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Detailed experimental protocols are essential for the replication and validation of toxicological

studies. The following sections outline standardized methodologies relevant to the data

presented and for assessing the ecotoxicity of organophosphate insecticides.

Fish Acute Toxicity Test (Based on OECD Guideline 203)
This test is designed to determine the median lethal concentration (LC50) of a substance in

fish.

Workflow for Fish Acute Toxicity Testing
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Preparation

Exposure

Observation & Data Collection

Data Analysis

Acclimatize fish
(e.g., Rainbow trout, Zebrafish)

Introduce fish to a range of
Dimethylvinphos concentrations

Prepare stock solution
of Dimethylvinphos

Set up test chambers
(glass aquaria)

Record mortality at
24, 48, 72, and 96 hours

Observe for sublethal effects
(e.g., abnormal swimming)

Maintain a control group
(no Dimethylvinphos)

Maintain constant conditions
(temp, light, DO)

Calculate LC50 using
probit analysis or other

statistical methods
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Preparation

Exposure

Observation & Data Collection

Data Analysis

Culture Daphnia magna
(<24 hours old)

Expose Daphnia to test
solutions for 48 hours

Prepare a series of
Dimethylvinphos concentrations

Prepare test vessels
(glass beakers)

Record the number of
immobilized Daphnia at

24 and 48 hours

Include a control group
(no Dimethylvinphos)

Calculate EC50
(concentration causing 50%

immobilisation)

Dimethylvinphos Acetylcholinesterase (AChE)
Inhibits

Inactive Phosphorylated AChE

Acetylcholine (ACh)

Hydrolyzed by (blocked)

ACh Accumulation
in Synapse

Overstimulation of
Muscarinic & Nicotinic

Receptors
Neurotoxicity
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Organophosphate
(e.g., Dimethylvinphos)

Mitochondrial Dysfunction Depletion of
Antioxidants (e.g., GSH)

Increased Reactive
Oxygen Species (ROS)

Oxidative Damage
(Lipid Peroxidation, DNA damage)

cannot neutralize

Apoptosis
(Cell Death)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ecotoxicological Impact of Dimethylvinphos on Non-
Target Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1214305#ecotoxicological-impact-of-
dimethylvinphos-on-non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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